5-Cyclopropoxy-4-methoxynicotinic acid

• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol
• IUPAC Name: 5-cyclopropyloxy-4-methoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C10H11NO4/c1-14-9-7(10(12)13)4-11-5-8(9)15-6-2-3-6/h4-6H,2-3H2,1H3,(H,12,13)
• InChI Key: ODILGQMPZGWBBL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=NC=C1C(=O)O)OC2CC2

Description

5-Cyclopropoxy-4-methoxynicotinic acid is a substituted nicotinic acid derivative featuring a cyclopropoxy group at the 5-position and a methoxy group at the 4-position of the pyridine ring. The cyclopropoxy group introduces steric bulk and conformational rigidity, which may enhance metabolic stability compared to linear alkoxy substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Cyclopropoxy-4-methoxynicotinic acid typically involves the introduction of the cyclopropoxy and methoxy groups onto the nicotinic acid framework. One common method is through the use of cyclopropyl bromide and methoxybenzene as starting materials. The reaction conditions often involve the use of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) to facilitate the substitution reactions.

Industrial Production Methods: On an industrial scale, the production of nicotinic acid derivatives, including 5-Cyclopropoxy-4-methoxynicotinic acid, can be achieved through optimized synthetic routes that ensure high yield and purity. These methods may involve continuous flow reactors and advanced purification techniques to meet the demands of large-scale production.

Chemical Reactions Analysis

Types of Reactions: 5-Cyclopropoxy-4-methoxynicotinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The methoxy and cyclopropoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are employed in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

Chemistry: In chemistry, 5-Cyclopropoxy-4-methoxynicotinic acid is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel compounds.

Biology: The compound has potential applications in biological research, particularly in the study of enzyme interactions and metabolic pathways. Its structural modifications can influence its binding affinity and specificity towards biological targets.

Medicine: In medicine, derivatives of nicotinic acid, including 5-Cyclopropoxy-4-methoxynicotinic acid, are investigated for their therapeutic potential. These compounds may exhibit anti-inflammatory, antioxidant, and anticancer properties, making them candidates for drug development.

Industry: Industrially, the compound can be used in the production of specialty chemicals and pharmaceuticals. Its unique properties make it valuable in the formulation of various products.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-4-methoxynicotinic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The cyclopropoxy and methoxy groups can enhance the compound’s binding affinity and selectivity, leading to more potent biological effects. The pathways involved may include inhibition of enzyme activity, modulation of receptor signaling, and alteration of cellular processes.

Comparison with Similar Compounds

Table 1: Structural and Substituent Comparisons

Compound	Core Ring	Substituents (Position)	Key Functional Groups
5-Cyclopropoxy-4-methoxynicotinic acid	Pyridine	Cyclopropoxy (5), Methoxy (4)	Carboxylic acid (3)
4-Methoxynicotinic acid	Pyridine	Methoxy (4)	Carboxylic acid (3)
5-Chloronicotinic acid	Pyridine	Chloro (5)	Carboxylic acid (3)
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Pyrimidine	Chloro (2), Methyl (6)	Carboxylic acid (4)

Substituent Impact :

• Cyclopropoxy vs.
• Pyridine vs. Pyrimidine : Pyrimidine-based analogs (e.g., 2-chloro-6-methylpyrimidine-4-carboxylic acid) feature two nitrogen atoms, altering electronic distribution and hydrogen-bonding capabilities relative to pyridine derivatives.

Physicochemical Properties

Table 2: Hypothetical Physicochemical Data*

Compound	Molecular Weight (g/mol)	LogP	pKa (Carboxylic Acid)	Solubility (mg/mL)
5-Cyclopropoxy-4-methoxynicotinic acid	237.2	1.8	3.1	12.5
4-Methoxynicotinic acid	183.2	0.9	2.8	34.0
5-Chloronicotinic acid	187.6	1.2	2.5	8.2
2-Chloro-6-methylpyrimidine-4-carboxylic acid	190.6	1.5	2.3	6.7

*Data are illustrative; experimental values may vary.

Key Observations :

• The cyclopropoxy group increases molecular weight and LogP (lipophilicity) compared to 4-methoxynicotinic acid, likely reducing aqueous solubility.
• Electron-withdrawing groups (e.g., chloro) lower the pKa of the carboxylic acid, enhancing acidity.